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2,4,6-triphenylaniline density 1.117 g/lcm3

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2,4,6-Triphenylaniline

CAS No.: 6864-20-6

Cat. No.: S573931

Basic Physical and Chemical Properties

The table below summarizes the available data for 2,4,6-Triphenylaniline (CAS No. 6864-20-6) from

commercial chemical supplier catalogs.

Property Value
CAS Registry 6864-20-6 [1] [2]
Number

Molecular Formula  C24H19N [1] [2]

Molar Mass 321.42 g/mol (calculated from formula), 321.423 g/mol (listed) [2]
Purity 97% [1], 98% [2]

Form Powder [1]

Melting Point 122-125 °C [1] [2]

Density Not found in search results

SMILES Nclc(cc(ccl-c2ccccec2)-c3cecccel)-c4cceccs [1]

InChl Key AGWKGKUGJDMKMT-UHFFFAOYSA-N [1]
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Property Value

Hazard Statements  H315-H319-H335 (Causes skin irritation, serious eye irritation, may cause
respiratory irritation) [2]

Research Context and Related Compounds

While information on 2,4,6-triphenylaniline itself is limited, the search results show that the

triphenylamine core is a highly valuable structure in advanced materials research.

¢ Role in Sensor Technology: A 2025 study highlights a sensor molecule (PyTPA) that uses a
triphenylamine-linked pyrylium salt for detecting various biologically crucial amines, including those
that indicate food spoilage, with high sensitivity [3] [4]. The propeller-shaped triphenylamine core
contributes to geometric constraints and hydrophobicity, which are key for the sensor's selectivity [3]
[4].

e Application in Photocatalysis: Another 2025 study reports a Covalent Organic Framework (COF)
built with a triphenylamine aldehyde derivative. This material acts as an efficient photocatalyst for
synthesizing 2-aryl-2H-indazoles, structures important in pharmaceutical development [5]. The
electron-donating ability of triphenylamine makes it an excellent building block for such functional
materials [6] [5].

The following diagram illustrates the general workflow of how a triphenylamine-based sensor detects

amines, as described in the research [3] [4].
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Triphenylamine-based
Sensor (PyTPA)

Change in Photophysical
Properties

Click to download full resolution via product page

Workflow of a triphenylamine-based sensor for amine detection.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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